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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of TIS108, a triazole-type
strigolactone (SL) biosynthesis inhibitor, across various plant species. It includes supporting
experimental data, detailed methodologies for key experiments, and a comparison with
alternative compounds.

Introduction to TIS108

TIS108 is a potent and specific inhibitor of strigolactone biosynthesis, a class of plant
hormones that regulate various aspects of plant development, including shoot branching and
root architecture.[1][2] By targeting a key enzymatic step in the SL biosynthesis pathway, likely
a cytochrome P450 monooxygenase such as MAX1, TIS108 effectively reduces endogenous
SL levels.[1][3] This mode of action makes it a valuable tool for studying SL function and for
potential applications in agriculture, such as controlling plant architecture and managing
parasitic weeds.[2][3]

Cross-Species Efficacy of TIS108

TIS108 has demonstrated efficacy in a range of plant species, inducing phenotypes
characteristic of SL-deficient mutants. These include increased shoot branching (tillering in
grasses) and altered root development.

Quantitative Data on TIS108 Efficacy
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The following table summarizes the observed effects of TIS108 treatment in different plant

species based on available experimental data.

. TIS108 Observed
Species Parameter . Reference
Concentration  Effect
2'-epi-5-
Rice (Oryza deoxystrigol (epi- Dose-dependent
_( Y Y g.(p 10 - 100 nM ) P [3]
sativa) 5DS) Level in reduction
Roots
2'-epi-5-
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ysind -(p 10 - 100 nM _ P [3]
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Root Exudates
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Tiller Number Not Quantified tillering [2]
(qualitative)
Arabidopsis Number of
. . Dose-dependent
(Arabidopsis Rosette 1-3uM )
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thaliana) Branches
Root Hair
) 1-3uM Repressed
Elongation
Striga
Sorghum Germination
(Sorghum Stimulating Not Specified Reduced [2]
bicolor) Activity of Root
Exudates
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Root Growth and N
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Development

conditions

Comparison with Alternative Compounds
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TIS108 offers significant advantages over other SL biosynthesis inhibitors, primarily in its

specificity.
Chemical )
Compound Advantages Disadvantages Reference
Class
High specificity
for SL
biosynthesis; no
TIS108 Triazole significant impact  [3]
on plant height at
effective
concentrations.
Induces a severe
dwarf phenotype,
suggesting off-
_ Precursor to target effects on
TIS13 Triazole [3]
TIS108. other hormone
pathways (e.g.,
gibberellin
biosynthesis).
Primarily used as
a fungicide; its
specificity and
) efficacy as a
Also a triazole- )
dedicated SL
based fungicide o
) ) inhibitor for
Tebuconazole Triazole with SL

biosynthesis

inhibitory activity.

research may be
less
characterized
than TIS108.
Potential for

phytotoxicity.

Experimental Protocols
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Detailed methodologies are crucial for the replication and validation of experimental findings.
Below are protocols for key experiments involving TIS108.

Plant Treatment with TIS108

Objective: To assess the in-planta effects of TIS108 on shoot branching and root development.

Materials:

TIS108 stock solution (e.g., 10 mM in acetone)

Plant growth medium (e.g., Murashige and Skoog for Arabidopsis, hydroponic solution for
rice)

Sterile culture vessels

Plant seeds of the desired species
Procedure:
e Prepare the plant growth medium and autoclave.

e Once the medium has cooled to approximately 50°C, add the TIS108 stock solution to
achieve the desired final concentration (e.g., 1-3 uM for Arabidopsis, 10-100 nM for rice).
Ensure thorough mixing.

» For control plates or hydroponic solutions, add an equivalent volume of the solvent
(acetone).

e Sow surface-sterilized seeds on the prepared medium.
 Incubate the plants under appropriate growth conditions (light, temperature, and humidity).

o Observe and quantify the desired phenotypes (e.g., number of branches, root hair length) at
specified time points.

Strigolactone Extraction and Quantification
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Objective: To measure the levels of endogenous strigolactones in plant tissues and root
exudates following TIS108 treatment.

Materials:
e Plant tissue (roots) or root exudates
o Ethyl acetate
e Liquid nitrogen
e Solid Phase Extraction (SPE) cartridges (e.g., C18)
e LC-MS/MS system
Procedure:
o Extraction from Root Tissue:
1. Harvest and freeze root tissue in liquid nitrogen.
2. Grind the frozen tissue to a fine powder.
3. Extract the powder with a known volume of ethyl acetate.
4. Centrifuge to pellet the plant debris and collect the supernatant.
» Extraction from Root Exudates:
1. Collect the hydroponic solution in which the plants were grown.
2. Pass the solution through an activated SPE cartridge to retain the strigolactones.
3. Elute the strigolactones from the cartridge using ethyl acetate.
e Quantification:

1. Evaporate the ethyl acetate from the extracts under a stream of nitrogen.
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2. Re-dissolve the residue in a small volume of a suitable solvent (e.g., acetonitrile/water).

3. Analyze the sample using a Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) system to identify and quantify specific strigolactones.

Visualizing Key Pathways and Workflows
Strigolactone Biosynthesis and TIS108 Inhibition

The following diagram illustrates the simplified strigolactone biosynthesis pathway and the
proposed point of inhibition by TIS108.
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Caption: Simplified strigolactone biosynthesis pathway and the inhibitory action of TIS108.

Experimental Workflow for TIS108 Efficacy Assessment

This diagram outlines the typical experimental workflow for evaluating the efficacy of TIS108.
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Caption: Experimental workflow for assessing the efficacy of TIS108.

Logical Relationship of TIS108's Effect on Shoot
Branching

This diagram illustrates the logical cascade of events following TIS108 application that leads to
increased shoot branching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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